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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463 Get Quote

Diethylene Glycol Diacetate: A Technical Guide
for Researchers
For immediate release:

This technical guide provides a comprehensive overview of the chemical and physical

properties of diethylene glycol diacetate, tailored for researchers, scientists, and

professionals in drug development. This document summarizes key data, outlines experimental

protocols, and presents visual diagrams to facilitate understanding and application of this

compound in a research setting.

Chemical and Physical Properties
Diethylene glycol diacetate, also known as 2,2'-oxybisethanol diacetate, is a diester with a

range of applications in various scientific fields. Its properties are summarized below.
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Property Value Source(s)

Molecular Formula C8H14O5 [1][2]

Molecular Weight 190.19 g/mol [1][2]

CAS Number 628-68-2 [1][2]

Appearance Colorless liquid [3][4]

Odor Mild, pleasant [5]

Density 1.101 g/cm³ at 25 °C [1]

Boiling Point 250 °C [1][2]

Melting Point 19 °C [1][2]

Flash Point 135 °C [1][2]

Refractive Index 1.431 at 20 °C

Solubility

Miscible with many organic

solvents.[6] It has some

solubility in water, which

increases with temperature.[6]

Reactivity and Stability
Diethylene glycol diacetate is an ester and thus can undergo hydrolysis, especially in the

presence of strong acids or bases, to yield diethylene glycol and acetic acid.[6] This reaction is

reversible.[6] It is considered a peroxide-forming chemical, and appropriate safety precautions

should be taken during storage and handling.

Applications in Research and Drug Development
Diethylene glycol diacetate has several applications relevant to the target audience:

PROTAC Linker: It is utilized as a polyethylene glycol (PEG)-based linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[1][5][7] PROTACs are bifunctional molecules

that recruit an E3 ubiquitin ligase to a target protein, leading to its degradation.[5] The linker

plays a crucial role in the efficacy of the PROTAC molecule.
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Solvent: Due to its solvency power and high boiling point, it can be used as a solvent for a

variety of organic compounds.[6] Its properties make it suitable for applications requiring

slow evaporation rates.

Plasticizer: It finds use as a plasticizer in polymer applications.[3]

Experimental Protocols
Synthesis of Diethylene Glycol Diacetate
A common method for the synthesis of diethylene glycol diacetate is the esterification of

diethylene glycol with acetic acid.

Diethylene Glycol +
Acetic Acid

Esterification Reaction
(Reflux)

Acid Catalyst
(e.g., p-toluenesulfonic acid)

Work-up:
- Neutralization

- Washing
- Drying

Purification
(Vacuum Distillation) Diethylene Glycol Diacetate

Diethylene Glycol Diacetate Sample

NMR Spectroscopy
(¹H and ¹³C) FTIR Spectroscopy Gas Chromatography-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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